Cas no 939809-66-2 ( )
structure
Product Name:
CAS No:939809-66-2
MF:C10H11F3N2
MW:216.202952623367
CID:1000505
PubChem ID:45158542
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutyl-(6-trifluoromethyl-pyridin-2-yl)-amine
- N-cyclobutyl-6-(trifluoromethyl)pyridin-2-amine
- CYCLOBUTYL-(6-TRIFLUOROMETHYL-(PYRIDIN-2-YL))-AMINE
- AKOS011702066
- DTXSID30669563
- 939809-66-2
-
-
- Inchi: 1S/C10H11F3N2/c11-10(12,13)8-5-2-6-9(15-8)14-7-3-1-4-7/h2,5-7H,1,3-4H2,(H,14,15)
- InChI Key: XQWLGXXGRSUAQU-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=N1)NC1CCC1)(F)F
Computed Properties
- Exact Mass: 216.08700
- Monoisotopic Mass: 216.08743285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92000
- LogP: 3.13780
Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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